Cas no 1247174-33-9 (2-hydroxy-2-(pyridin-4-yl)propanoic acid)
2-hydroxy-2-(pyridin-4-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-hydroxy-2-(pyridin-4-yl)propanoic acid
- 2-Hydroxy-2-pyridin-4-ylpropanoic acid
-
- Inchi: 1S/C8H9NO3/c1-8(12,7(10)11)6-2-4-9-5-3-6/h2-5,12H,1H3,(H,10,11)
- InChI Key: BDJGTPITNGZBLT-UHFFFAOYSA-N
- SMILES: OC(C(=O)O)(C)C1C=CN=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 177
- XLogP3: 0
- Topological Polar Surface Area: 70.4
2-hydroxy-2-(pyridin-4-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-150092-0.05g |
2-hydroxy-2-(pyridin-4-yl)propanoic acid |
1247174-33-9 | 0.05g |
$719.0 | 2023-02-14 | ||
| Enamine | EN300-150092-0.1g |
2-hydroxy-2-(pyridin-4-yl)propanoic acid |
1247174-33-9 | 0.1g |
$755.0 | 2023-02-14 | ||
| Enamine | EN300-150092-0.25g |
2-hydroxy-2-(pyridin-4-yl)propanoic acid |
1247174-33-9 | 0.25g |
$789.0 | 2023-02-14 | ||
| Enamine | EN300-150092-0.5g |
2-hydroxy-2-(pyridin-4-yl)propanoic acid |
1247174-33-9 | 0.5g |
$823.0 | 2023-02-14 | ||
| Enamine | EN300-150092-1.0g |
2-hydroxy-2-(pyridin-4-yl)propanoic acid |
1247174-33-9 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-150092-2.5g |
2-hydroxy-2-(pyridin-4-yl)propanoic acid |
1247174-33-9 | 2.5g |
$1680.0 | 2023-02-14 | ||
| Enamine | EN300-150092-5.0g |
2-hydroxy-2-(pyridin-4-yl)propanoic acid |
1247174-33-9 | 5.0g |
$2485.0 | 2023-02-14 | ||
| Enamine | EN300-150092-10.0g |
2-hydroxy-2-(pyridin-4-yl)propanoic acid |
1247174-33-9 | 10.0g |
$3683.0 | 2023-02-14 | ||
| Enamine | EN300-150092-50mg |
2-hydroxy-2-(pyridin-4-yl)propanoic acid |
1247174-33-9 | 50mg |
$719.0 | 2023-09-27 | ||
| Enamine | EN300-150092-100mg |
2-hydroxy-2-(pyridin-4-yl)propanoic acid |
1247174-33-9 | 100mg |
$755.0 | 2023-09-27 |
2-hydroxy-2-(pyridin-4-yl)propanoic acid Related Literature
-
Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
4. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
Additional information on 2-hydroxy-2-(pyridin-4-yl)propanoic acid
Introduction to 2-hydroxy-2-(pyridin-4-yl)propanoic acid (CAS No: 1247174-33-9)
2-hydroxy-2-(pyridin-4-yl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No) 1247174-33-9, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a hydroxyl group and a pyridine substituent, has garnered attention due to its potential applications in drug discovery and molecular biology research. The structural features of this compound make it a valuable candidate for further exploration in synthetic chemistry and pharmacological studies.
The molecular structure of 2-hydroxy-2-(pyridin-4-yl)propanoic acid consists of a propanoic acid backbone with a hydroxyl group at the second carbon and a pyridine ring attached at the same position. This unique configuration imparts distinct chemical properties that may be exploited in the design of novel therapeutic agents. The presence of both hydrophilic and lipophilic regions in its structure suggests that it could exhibit favorable solubility characteristics, making it suitable for formulation into various pharmaceutical delivery systems.
In recent years, there has been growing interest in heterocyclic compounds, particularly those containing pyridine moieties, due to their widespread presence in biologically active molecules. Pyridine derivatives are known to interact with a variety of biological targets, including enzymes and receptors, which has made them attractive scaffolds for drug development. The compound 2-hydroxy-2-(pyridin-4-yl)propanoic acid represents an interesting example of such a derivative, with its potential to serve as a building block for more complex pharmacophores.
One of the most compelling aspects of 2-hydroxy-2-(pyridin-4-yl)propanoic acid is its versatility in synthetic chemistry. The hydroxyl group and the pyridine ring provide multiple sites for functionalization, allowing chemists to modify its properties and tailor it for specific applications. For instance, the hydroxyl group can be used to form esters, ethers, or other derivatives, while the pyridine ring can be further modified through alkylation, acylation, or other reactions. This flexibility makes it a valuable intermediate in the synthesis of more complex molecules.
Recent studies have begun to explore the biological activity of 2-hydroxy-2-(pyridin-4-yl)propanoic acid and its derivatives. Preliminary research suggests that this compound may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. The pyridine moiety is known to interact with metal ions and enzymes, which could be leveraged to develop anti-inflammatory agents. Additionally, the hydroxyl group may participate in hydrogen bonding interactions with biological targets, further enhancing its binding affinity.
The potential therapeutic applications of 2-hydroxy-2-(pyridin-4-yl)propanoic acid are further supported by its structural similarity to known bioactive compounds. By comparing its structure to established drugs, researchers can gain insights into its possible mechanisms of action and identify potential lead compounds for further development. This comparative approach is particularly useful in medicinal chemistry, where structural analogs are often used to optimize drug candidates.
In addition to its pharmaceutical potential, 2-hydroxy-2-(pyridin-4-yl)propanoic acid may find applications in other areas of chemical research. For example, it could serve as a ligand in coordination chemistry or as a precursor for the synthesis of more complex organic molecules. Its unique structural features make it a versatile tool for chemists working in both academic and industrial settings.
The synthesis of 2-hydroxy-2-(pyridin-4-yl)propanoic acid has been studied by several research groups due to its relevance in drug discovery. Various synthetic routes have been developed, each offering different advantages in terms of yield, purity, and scalability. Some approaches involve multi-step organic transformations starting from readily available precursors, while others utilize catalytic methods to achieve higher efficiencies. These synthetic strategies contribute to the growing body of knowledge surrounding this compound and its derivatives.
As research continues to uncover new applications for 2-hydroxy-2-(pyridin-4-yl)propanoic acid, it is likely that its importance will only increase. The combination of its structural features and synthetic versatility makes it a promising candidate for future investigations in pharmaceutical chemistry and beyond. By exploring its potential biological activities and developing novel synthetic methods, researchers can unlock new possibilities for therapeutic innovation.
In conclusion, 2-hydroxy - 2 - ( py rid ine - 4 - yl ) p rop an o ic ac id ( CAS No: 1247174 - 33 - 9 ) is a compound with significant promise in the field of pharmaceutical chemistry . Its unique structure , combined with its synthetic flexibility , makes it an attractive scaffold for drug discovery . As more research emerges on its biological activities and potential therapeutic applications , this compound is poised to play an important role in the development of new medicines .
1247174-33-9 (2-hydroxy-2-(pyridin-4-yl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)